Cas no 2300095-53-6 (6-Chloro-2,4-difluoro-3-methylaniline)

• Product Name: 6-Chloro-2,4-difluoro-3-methylaniline
• CAS No: 2300095-53-6
• MF: C₇H₆ClF₂N
• MW: 177.579047679901
• CID: 5213702
• Update Time: 2026-03-06

6-Chloro-2,4-difluoro-3-methylaniline Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2,4-difluoro-3-methylaniline

• Inchi： 1S/C7H6ClF2N/c1-3-5(9)2-4(8)7(11)6(3)10/h2H,11H2,1H3
• InChI Key： JSOLOAJWIDWUGP-UHFFFAOYSA-N
• SMILES： C1(N)=C(Cl)C=C(F)C(C)=C1F

Additional information on 6-Chloro-2,4-difluoro-3-methylaniline

6-Chloro-2,4-difluoro-3-methylaniline: A Comprehensive Overview

6-Chloro-2,4-difluoro-3-methylaniline, also known by its CAS number 2300095-53-6, is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a chloro group at the 6th position, fluoro groups at the 2nd and 4th positions, and a methyl group at the 3rd position on the aniline ring. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it highly valuable in synthetic chemistry and material science.

The synthesis of 6-Chloro-2,4-difluoro-3-methylaniline typically involves multi-step reactions, often starting from aniline derivatives. The introduction of substituents at specific positions on the aromatic ring requires precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates while minimizing energy consumption.

In terms of applications, 6-Chloro-2,4-difluoro-3-methylaniline has found extensive use as an intermediate in the production of pharmaceuticals, agrochemicals, and advanced materials. Its ability to undergo various nucleophilic aromatic substitutions and coupling reactions makes it a valuable building block in organic synthesis. For example, it has been employed in the development of novel antibacterial agents and herbicides with improved efficacy and reduced environmental impact.

Recent studies have highlighted the potential of 6-Chloro-2,4-difluoro-3-methylaniline in the field of materials science. Researchers have investigated its role as a precursor for synthesizing conductive polymers and organic semiconductors. These materials exhibit promising properties for applications in flexible electronics and optoelectronic devices. Additionally, the compound has been utilized in the development of advanced coatings with enhanced corrosion resistance and thermal stability.

The electronic properties of 6-Chloro-2,4-difluoro-3-methylaniline have been extensively studied using computational chemistry techniques. These studies have provided insights into its reactivity patterns and interaction with other molecules. For instance, density functional theory (DFT) calculations have revealed that the presence of electron-withdrawing groups (chlorine and fluorine) significantly alters the electronic distribution on the aromatic ring, enhancing its electrophilic character.

In conclusion, 6-Chloro-2,4-difluoro-3-methylaniline is a highly versatile compound with a wide range of applications across various industries. Its unique structure and reactivity make it an invaluable tool in synthetic chemistry and material science. As research continues to uncover new potential uses for this compound, it is expected to play an even more significant role in driving innovation in these fields.